Cas no 118237-76-6 (Cyclopentanemethanol,3-(6-chloro-9H-purin-9-yl)-, (1R,3S)-rel-)

• Product Name: Cyclopentanemethanol,3-(6-chloro-9H-purin-9-yl)-, (1R,3S)-rel-
• CAS No: 118237-76-6
• MF: C₁₁H₁₃ClN₄O
• MW: 252.700120687485
• CID: 192272
• PubChem ID: 451903
• Update Time: 2025-04-19

Cyclopentanemethanol,3-(6-chloro-9H-purin-9-yl)-, (1R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol,3-(6-chloro-9H-purin-9-yl)-, (1R,3S)-rel-
• [3-(6-chloro-purin-9-yl)-cyclopentyl]-methanol
• NSC614842
• SCHEMBL10475247
• DTXSID20922639
• Cyclopentanemethanol, 3-(6-chloro-9H-purin-9-yl)-, cis-
• 118237-76-6
• (Cis-3-(6-chloro-9H-purin-9-yl)cyclopentyl)methanol
• [(1R,3S)-3-(6-chloropurin-9-yl)cyclopentyl]methanol
• NSC 614842
• C-6-Cl-purinenucleoside
• [3-(6-chloro-9H-purin-9-yl)cyclopentyl]methanol
• Carbocyclic-2',3'dideoxy-6-chloropurine nucleoside

• Inchi： 1S/C11H13ClN4O/c12-10-9-11(14-5-13-10)16(6-15-9)8-2-1-7(3-8)4-17/h5-8,17H,1-4H2/t7-,8+/m1/s1
• InChI Key： URIZOAAZYRTGSQ-SFYZADRCSA-N
• SMILES： ClC1C2=C(N=CN=1)N(C=N2)[C@H]1CC[C@@H](CO)C1

Computed Properties

• Exact Mass: 252.0777887g/mol
• Monoisotopic Mass: 252.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.8Ų